Cas no 2176573-42-3 (N-[1-(3-Methylphenyl)cyclobutyl]-2-propenamide)

• Product Name: N-[1-(3-Methylphenyl)cyclobutyl]-2-propenamide
• CAS No: 2176573-42-3
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• CID: 5408464
• Update Time: 2025-07-02

N-[1-(3-Methylphenyl)cyclobutyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(3-Methylphenyl)cyclobutyl]-2-propenamide

• Inchi： 1S/C14H17NO/c1-3-13(16)15-14(8-5-9-14)12-7-4-6-11(2)10-12/h3-4,6-7,10H,1,5,8-9H2,2H3,(H,15,16)
• InChI Key： CJBRWVYWAJFSNN-UHFFFAOYSA-N
• SMILES： C(NC1(C2=CC=CC(C)=C2)CCC1)(=O)C=C

Experimental Properties

• Density: 1.06±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 392.9±35.0 °C(Predicted)
• pka: 14.55±0.20(Predicted)

Additional information on N-[1-(3-Methylphenyl)cyclobutyl]-2-propenamide

Comprehensive Overview of N-[1-(3-Methylphenyl)cyclobutyl]-2-propenamide (CAS No. 2176573-42-3): Properties, Applications, and Research Insights

The compound N-[1-(3-Methylphenyl)cyclobutyl]-2-propenamide (CAS No. 2176573-42-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and material science research. Its unique structural features, including the cyclobutyl ring and propenamide moiety, make it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate specific biological pathways. The presence of the 3-methylphenyl group further enhances its lipophilicity, which is critical for optimizing drug-like properties.

In recent years, the demand for novel small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. N-[1-(3-Methylphenyl)cyclobutyl]-2-propenamide has emerged as a candidate for exploring kinase inhibition and receptor modulation, topics frequently searched in academic and industrial databases. Its CAS No. 2176573-42-3 is often queried alongside terms like "structure-activity relationship" and "synthetic routes," reflecting its relevance in medicinal chemistry.

From a synthetic perspective, this compound exemplifies the growing trend of leveraging cyclobutane derivatives in drug design. The strained cyclobutyl ring introduces conformational rigidity, which can improve binding affinity to biological targets. This aligns with the broader interest in bioisosteres and scaffold hopping, strategies widely discussed in peer-reviewed journals and patent literature. Additionally, the propenamide functionality offers a handle for further derivatization, enabling the creation of libraries for high-throughput screening.

Environmental and green chemistry considerations are also shaping research around N-[1-(3-Methylphenyl)cyclobutyl]-2-propenamide. Scientists are exploring solvent-free or catalytic methods to synthesize such compounds, addressing the industry's push toward sustainable synthesis. Questions like "How to reduce waste in amide bond formation?" or "Catalytic approaches for cyclobutane synthesis" are frequently encountered in search engine analytics, underscoring the intersection of innovation and sustainability.

Beyond pharmaceuticals, this compound's potential extends to material science, where its aromatic and aliphatic hybrid structure could contribute to advanced polymer designs. The 3-methylphenyl group, for instance, may enhance thermal stability in polymeric matrices, a property highly sought after in high-performance materials. Such applications resonate with trending searches on "smart materials" and "functional monomers."

In summary, N-[1-(3-Methylphenyl)cyclobutyl]-2-propenamide (CAS No. 2176573-42-3) represents a multifaceted compound with promising applications across disciplines. Its study not only addresses current challenges in drug discovery and material innovation but also aligns with global trends toward sustainable chemistry and precision therapeutics. As research progresses, this molecule is poised to remain a focal point in scientific discourse and industrial applications.